84-96-8

Trimeprazine

In Stock

• CAS RN:
• 84-96-8

• Formula:
• C18H22N2S

• InChI:
• InChI=1S/C18H22N2S/c1-14(12-19(2)3)13-20-15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)20/h4-11,14H,12-13H2,1-3H3

• InChIKey:
• ZZHLYYDVIOPZBE-UHFFFAOYSA-N

• Trimeprazine, also known as alimemazine or repeltin, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Trimeprazine is a drug which is used to prevent and relieve allergic conditions which cause pruritus (itching) and urticaria (some allergic skin reactions). Trimeprazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Trimeprazine has been detected in multiple biofluids, such as urine and blood. Within the cell, trimeprazine is primarily located in the membrane (predicted from logP). In humans, trimeprazine is involved in the alimemazine H1-antihistamine action pathway.
  Trimeprazine is a member of phenothiazines.
  A phenothiazi...

ONOCERANE II (8beta(H), 14beta(H))

Usually In Stock

• CAS RN:
• 13384-96-8

• Formula:
• C30H54

• InChI:
• InChI=1S/C30H54/c1-21-11-15-25-27(3,4)17-9-19-29(25,7)23(21)13-14-24-22(2)12-16-26-28(5,6)18-10-20-30(24,26)8/h21-26H,9-20H2,1-8H3/t21-,22+,23-,24-,25-,26-,29+,30+/m0/s1

• InChIKey:
• DDGSJGSDLIEJOJ-KXKLVDONSA-N

• ONOCERANE II (8beta(H), 14beta(H)) is a useful research compound. Its molecular formula is C30H54 and its molecular weight is 414.762. The purity is usually 95%.

2-Chloro-4-trifluoroacetylpyridine

In Stock

• CAS RN:
• 898784-96-8

• Formula:
• C7H3ClF3NO

• InChI:
• InChI=1S/C7H3ClF3NO/c8-5-3-4(1-2-12-5)6(13)7(9,10)11/h1-3H

• InChIKey:
• XVWCXVVUJGNNKE-UHFFFAOYSA-N

• 2-Chloro-4-trifluoroacetylpyridine is a useful research compound. Its molecular formula is C7H3ClF3NO and its molecular weight is 209.55 g/mol. The purity is usually 95%.

N-Methoxy-2-(4-methoxyphenyl)-N-methylacetamide

In Stock

• CAS RN:
• 267884-96-8

• Formula:
• C11H15NO3

• InChI:
• InChI=1S/C11H15NO3/c1-12(15-3)11(13)8-9-4-6-10(14-2)7-5-9/h4-7H,8H2,1-3H3

• InChIKey:
• XWQPEGPTJMQQCZ-UHFFFAOYSA-N

• N-Methoxy-2-(4-methoxyphenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.

Tert-butyl 1-oxa-7-azaspiro[3.5]nonane-7-carboxylate

In Stock

• CAS RN:
• 864684-96-8

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-11(2,3)16-10(14)13-7-4-12(5-8-13)6-9-15-12/h4-9H2,1-3H3

• InChIKey:
• WTKKPVRQCZKUDT-UHFFFAOYSA-N

• Tert-butyl 1-oxa-7-azaspiro[3.5]nonane-7-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.3 g/mol. The purity is usually 95%.

N-((4-(2-methoxyphenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide

In Stock

• CAS RN:
• 393584-96-8

• Formula:
• C34H32N6O3S2

• InChI:
• InChI=1S/C34H32N6O3S2/c1-23-14-16-25(17-15-23)28-20-26(30-13-8-18-44-30)38-40(28)33(42)22-45-34-37-36-31(39(34)27-11-6-7-12-29(27)43-2)21-35-32(41)19-24-9-4-3-5-10-24/h3-18,28H,19-22H2,1-2H3,(H,35,41)

• InChIKey:
• CPTXBGYQIIDIIJ-UHFFFAOYSA-N

• N-((4-(2-methoxyphenyl)-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C34H32N6O3S2 and its molecular weight is 636.79. The purity is usually 95%.

Hexanedioic acid, di-3-pentynyl ester

• CAS RN:
• 212384-96-8

• Formula:
• C16H22O4

• InChI:
• InChI=1S/C16H22O4/c1-3-5-9-13-19-15(17)11-7-8-12-16(18)20-14-10-6-4-2/h7-14H2,1-2H3

• InChIKey:
• MMWSKSKDRRWPBT-UHFFFAOYSA-N

• Hexanedioic acid, di-3-pentynyl ester is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.

Methyl 3-(trifluoromethylsulfonyloxy)crotonate

In Stock

• CAS RN:
• 136384-96-8

• Formula:
• C6H7F3O5S

• InChI:
• InChI=1S/C6H7F3O5S/c1-4(3-5(10)13-2)14-15(11,12)6(7,8)9/h3H,1-2H3/b4-3-

• InChIKey:
• RSNDRPHGOLGQLG-UHFFFAOYSA-N

• Methyl 3-(trifluoromethylsulfonyloxy)crotonate is a useful research compound. Its molecular formula is C6H7F3O5S and its molecular weight is 248.18 g/mol. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5-ethylthiophene-2-sulfonamide

In Stock

• CAS RN:
• 893984-96-8

• Formula:
• C17H17N3O2S3

• InChI:
• InChI=1S/C17H17N3O2S3/c1-2-14-7-8-16(24-14)25(21,22)19-13-5-3-12(4-6-13)15-11-20-9-10-23-17(20)18-15/h3-8,11,19H,2,9-10H2,1H3

• InChIKey:
• XQZAXGYDFHWPKX-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5-ethylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C17H17N3O2S3 and its molecular weight is 391.52. The purity is usually 95%.

Ethyl 2-carbamimidamido-4-methyl-1,3-thiazole-5-carboxylate hydrochloride

In Stock

• CAS RN:
• 131184-96-8

• Formula:
• C8H13ClN4O2S

• InChI:
• InChI=1S/C8H12N4O2S.ClH/c1-3-14-6(13)5-4(2)11-8(15-5)12-7(9)10;/h3H2,1-2H3,(H4,9,10,11,12);1H

• InChIKey:
• IIZWYNDWOXSKNC-UHFFFAOYSA-N

• Ethyl 2-carbamimidamido-4-methyl-1,3-thiazole-5-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H13ClN4O2S and its molecular weight is 264.73 g/mol. The purity is usually 95%.

(S)-1-(2-Methylbenzyl)pyrrolidin-3-ol

Usually In Stock

• CAS RN:
• 1289584-96-8

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c1-10-4-2-3-5-11(10)8-13-7-6-12(14)9-13/h2-5,12,14H,6-9H2,1H3/t12-/m0/s1

• InChIKey:
• XCHKKIMRHNCWOK-LBPRGKRZSA-N

• (S)-1-(2-Methylbenzyl)pyrrolidin-3-ol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27. The purity is usually 95%.

1-(4-Chloro-benzyl)-piperazine-2-carboxylic acid hydrochloride

Usually In Stock

• CAS RN:
• 1289384-96-8

• Formula:
• C12H16Cl2N2O2

• InChI:
• InChI=1S/C12H15ClN2O2.ClH/c13-10-3-1-9(2-4-10)8-15-6-5-14-7-11(15)12(16)17;/h1-4,11,14H,5-8H2,(H,16,17);1H

• InChIKey:
• FSMFSTPHIQDJRR-UHFFFAOYSA-N

• 1-(4-Chloro-benzyl)-piperazine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C12H16Cl2N2O2 and its molecular weight is 291.17 g/mol. The purity is usually 95%.

4-(5-Methyl-1,2,4-thiadiazol-3-YL)piperidine

In Stock

• CAS RN:
• 1310684-96-8

• Formula:
• C8H13N3S

• InChI:
• InChI=1S/C8H13N3S/c1-6-10-8(11-12-6)7-2-4-9-5-3-7/h7,9H,2-5H2,1H3

• InChIKey:
• YHFNQXNTOSFOAS-UHFFFAOYSA-N

• 4-(5-Methyl-1,2,4-thiadiazol-3-YL)piperidine is a useful research compound. Its molecular formula is C8H13N3S and its molecular weight is 183.28 g/mol. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide

Usually In Stock

• CAS RN:
• 2094384-96-8

• Formula:
• C17H22N2O4

• InChI:
• InChI=1S/C17H22N2O4/c1-4-15(20)19-17(9-5-6-10-17)16(21)18-12-7-8-13(22-2)14(11-12)23-3/h4,7-8,11H,1,5-6,9-10H2,2-3H3,(H,18,21)(H,19,20)

• InChIKey:
• TXYDYLBMVJJZLE-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.373. The purity is usually 95%.

4-(2-Bromo-5-nitrobenzyl)-morpholine

In Stock

• CAS RN:
• 2138184-96-8

• Formula:
• C11H13BrN2O3

• InChI:
• InChI=1S/C11H13BrN2O3/c12-11-2-1-10(14(15)16)7-9(11)8-13-3-5-17-6-4-13/h1-2,7H,3-6,8H2

• InChIKey:
• AAZHOXLQGPJOJC-UHFFFAOYSA-N

• 4-(2-Bromo-5-nitrobenzyl)-morpholine is a useful research compound. Its molecular formula is C11H13BrN2O3 and its molecular weight is 301.14 g/mol. The purity is usually 95%.

tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 2167084-96-8

• Formula:
• C10H17F3N2O2

• InChI:
• InChI=1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-4-6(5-15)7(14)10(11,12)13/h6-7H,4-5,14H2,1-3H3

• InChIKey:
• BUNJKYOHGZDZRA-UHFFFAOYSA-N

• Tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C10H17F3N2O2 and its molecular weight is 254.25 g/mol. The purity is usually 95%.

[4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone

Usually In Stock

• CAS RN:
• 2379984-96-8

• Formula:
• C19H24N4O3

• InChI:
• InChI=1S/C19H24N4O3/c1-13-9-17(22-26-13)19(24)23-7-5-14(6-8-23)11-25-18-10-16(20-12-21-18)15-3-2-4-15/h9-10,12,14-15H,2-8,11H2,1H3

• InChIKey:
• AIBVUQCLIXEXMK-UHFFFAOYSA-N

• [4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.